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Compound of Interest

Compound Name:
3-Bromo-5-(1-methyl-pyrrolidin-2-

yl)-pyridine

Cat. No.: B1588854 Get Quote

A comprehensive analysis of the chemical properties, structure, and synthesis of pivotal

compounds in medicinal chemistry.

Foreword: Navigating Chemical Identities in Drug
Discovery
In the landscape of pharmaceutical research and development, the precise identification of

chemical entities is paramount. A Chemical Abstracts Service (CAS) number serves as a

unique and unambiguous identifier for a specific substance. This guide addresses the chemical

properties and structure related to the query for CAS number 71719-09-0. Initial investigation

reveals this CAS number corresponds to 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine.

However, our comprehensive analysis also surfaced a closely related query of significant

interest to the drug development community: 7-methoxy-6-(3-morpholin-4-ylpropoxy)-3,4-

dihydroquinazolin-4-one (CAS No: 199327-61-2), a key intermediate in the synthesis of the

targeted cancer therapeutic, Gefitinib.[1][2][3]

Given the potential for ambiguity and the relevance of both compounds to our intended

audience of researchers, scientists, and drug development professionals, this guide will provide

a detailed examination of both chemical entities. This dual focus ensures clarity and delivers a

more robust and valuable technical resource.
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Part 1: 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine
(CAS: 71719-09-0)
Introduction and Identification
3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine is a heterocyclic compound containing a pyridine

ring substituted with a bromine atom and a methylpyrrolidinyl group.[4][5] Its structure makes it

a valuable building block in synthetic organic chemistry, particularly for the introduction of the 5-

bromopyridinyl-3-yl moiety in the design of novel molecules with potential biological activity.

Chemical Structure and Properties
The structural and chemical properties of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine are

summarized below.

Table 1: Chemical Properties of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine

Property Value Source

CAS Number 71719-09-0 [4][5][6]

Molecular Formula C10H13BrN2 [4][6]

Molecular Weight 241.13 g/mol [4][6]

IUPAC Name
3-Bromo-5-(1-methylpyrrolidin-

2-yl)pyridine
[4]

Synonyms
5-Bromo-3-(1-methyl-2-

pyrrolidinyl)pyridine
[4]

Synthesis Pathway
A common synthetic route to 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine involves the N-

methylation of 5-bromo-3-(2-pyrrolidinyl)pyridine.[4] This transformation can be achieved

through reductive amination.

Experimental Protocol: Synthesis of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine[4]
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Dissolution: Dissolve 5-bromo-3-(2-pyrrolidinyl)pyridine (18.14 g, 80.6 mmol) in acetonitrile

(250 mL) in a suitable reaction vessel.

Cooling: Cool the solution to 0°C using an ice bath.

Formaldehyde Addition: Add an aqueous solution of formaldehyde (60.4 mL, 37% by weight,

806 mmol) to the cooled solution and stir the mixture for 20 minutes.

Reductant Addition: Add solid sodium cyanoborohydride (7.60 g, 120 mmol) in several

portions over 30 minutes.

Reaction: Stir the reaction mixture at 0°C for an additional 90 minutes.

Acidification: Add acetic acid (3.0 mL) to the reaction mixture.

Warming and Stirring: Allow the reaction to warm to room temperature and stir for 15 hours.

Work-up and Purification: (Note: The provided source does not detail the work-up and

purification steps, which would typically involve extraction and chromatography to isolate the

final product.)

Diagram 1: Synthesis of 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine
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Reactants

Product

5-bromo-3-(2-pyrrolidinyl)pyridine

Reductive Amination

Acetonitrile, 0°C

Formaldehyde

Sodium Cyanoborohydride

3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine

7-Methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4(3H)-one
(CAS: 199327-61-2)

Gefitinib
(API)

Key Intermediate In

Click to download full resolution via product page

Caption: Role of the title compound as a key intermediate in the synthesis of Gefitinib.

Safety and Regulatory Information
It is important to note that 7-methoxy-6-(3-morpholin-4-ylpropoxy)-3H-quinazolin-4-one is listed

by the European Union as a Category 1B reproductive toxicant in Annex VI to Regulation (EC)

1272/2008. [7]Appropriate safety precautions should be taken when handling this compound.

Conclusion
This technical guide has provided a detailed examination of two distinct chemical entities

relevant to the field of drug discovery and development. We have clarified the identity of CAS

number 71719-09-0 as 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine and provided its key

chemical properties and a synthetic protocol. Furthermore, we have presented an in-depth
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analysis of 7-methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4(3H)-one (CAS: 199327-61-2), a

critical intermediate in the synthesis of the anticancer drug Gefitinib. By addressing both

compounds, this guide aims to provide a comprehensive and valuable resource for

researchers, scientists, and drug development professionals, underscoring the importance of

precise chemical identification in advancing pharmaceutical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Key Pharmaceutical
Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588854#cas-number-71719-09-0-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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